7-Ethoxy-4-(trifluoromethyl)coumarin
7-Ethoxy-4-(trifluoromethyl)coumarin
7-Ethoxy-5-(trifluoromethyl)coumarin is a fluorogenic substrate for cytochrome P450s (CYPs). Upon O-deethylation by CYPs, 7-hydroxy-4-(trifluoromethyl)coumarin (HFC) is released and its fluorescence can be used to quantify CYP activity. HFC displays excitation/emission maxima of 410/510 nm, respectively.
Brand Name:
Vulcanchem
CAS No.:
115453-82-2
VCID:
VC20849557
InChI:
InChI=1S/C12H9F3O3/c1-2-17-7-3-4-8-9(12(13,14)15)6-11(16)18-10(8)5-7/h3-6H,2H2,1H3
SMILES:
CCOC1=CC2=C(C=C1)C(=CC(=O)O2)C(F)(F)F
Molecular Formula:
C12H9F3O3
Molecular Weight:
258.19 g/mol
7-Ethoxy-4-(trifluoromethyl)coumarin
CAS No.: 115453-82-2
Cat. No.: VC20849557
Molecular Formula: C12H9F3O3
Molecular Weight: 258.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 7-Ethoxy-5-(trifluoromethyl)coumarin is a fluorogenic substrate for cytochrome P450s (CYPs). Upon O-deethylation by CYPs, 7-hydroxy-4-(trifluoromethyl)coumarin (HFC) is released and its fluorescence can be used to quantify CYP activity. HFC displays excitation/emission maxima of 410/510 nm, respectively. |
|---|---|
| CAS No. | 115453-82-2 |
| Molecular Formula | C12H9F3O3 |
| Molecular Weight | 258.19 g/mol |
| IUPAC Name | 7-ethoxy-4-(trifluoromethyl)chromen-2-one |
| Standard InChI | InChI=1S/C12H9F3O3/c1-2-17-7-3-4-8-9(12(13,14)15)6-11(16)18-10(8)5-7/h3-6H,2H2,1H3 |
| Standard InChI Key | OLHOIERZAZMHGK-UHFFFAOYSA-N |
| SMILES | CCOC1=CC2=C(C=C1)C(=CC(=O)O2)C(F)(F)F |
| Canonical SMILES | CCOC1=CC2=C(C=C1)C(=CC(=O)O2)C(F)(F)F |
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